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Introduction

Dimethyldioctadecylammonium iodide (DDAI) is a cationic surfactant belonging to the
guaternary ammonium compound family. It is characterized by a positively charged nitrogen
atom covalently bonded to two long octadecyl (C18) hydrocarbon chains and two methyl
groups, with an iodide anion as the counter-ion. This amphipathic structure, possessing both a
hydrophilic headgroup and a hydrophobic tail, allows DDAI to self-assemble into various
supramolecular structures, such as micelles and liposomes, in aqueous solutions. These
properties make DDAI a valuable tool in a range of biochemical and pharmaceutical research
applications, including drug delivery, gene therapy, and as a vaccine adjuvant. This guide
provides a comprehensive overview of the core technical aspects of DDAI, including its
physicochemical properties, synthesis, formulation into delivery vehicles, and its mechanism of
action in biological systems.

Physicochemical Properties

The utility of DDAI in biochemical research is largely dictated by its physicochemical properties.
While specific experimental values for DDAI can be scarce in the literature, data for the closely
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related dimethyldioctadecylammonium bromide (DDAB) and other dialkyldimethylammonium
halides can provide valuable insights.

Table 1: Physicochemical Properties of Dimethyldioctadecylammonium lodide and Related

Compounds
Property Value/iInformation Notes
Molecular Formula CssHsolN
Molecular Weight 677.97 g/mol
White to off-white crystalline
Appearance .
solid
Limited solubility in water. The long alkyl chains
Solubility Soluble in organic solvents like  contribute to its low aqueous
chloroform and methanol. solubility.[1]
The CMC is the concentration
Not explicitly reported for at which surfactant molecules
Critical Micelle Concentration DDAI. For DDAB, itis in the begin to form micelles. It is
(CMC) micromolar to low millimolar influenced by factors like
range. temperature and ionic

strength.

Synthesis of Dimethyldioctadecylammonium lodide

The synthesis of DDAI is typically achieved through the quaternization of a tertiary amine, N,N-
dimethyloctadecylamine, with an alkyl iodide, in this case, methyl iodide. This reaction, known
as the Menschutkin reaction, is a bimolecular nucleophilic substitution (SN2) reaction.[2][3]

General Synthetic Protocol

A general procedure for the synthesis of quaternary ammonium iodides from tertiary amines is
as follows:[2][4]

e Reaction Setup: Dissolve N,N-dimethyloctadecylamine (1 equivalent) in a suitable aprotic
solvent such as acetonitrile or acetone in a round-bottom flask equipped with a magnetic
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stirrer and a reflux condenser.

Addition of Alkylating Agent: Add methyl iodide (a slight excess, typically 1.1-1.2 equivalents)
to the solution. The reaction is often exothermic, so the addition may need to be controlled,
and cooling may be necessary.

Reaction Conditions: The reaction mixture is stirred at room temperature or gently heated
(e.g., to the reflux temperature of the solvent) for several hours to overnight. The progress of
the reaction can be monitored by thin-layer chromatography (TLC).

Isolation of Product: Upon completion of the reaction, the product, DDAI, often precipitates
out of the solution, especially upon cooling. The solid product can be collected by filtration.

Purification: The crude product is typically washed with a non-polar solvent, such as diethyl
ether or hexane, to remove any unreacted starting materials. Recrystallization from a
suitable solvent system (e.g., ethanol/ether) can be performed to obtain a highly pure
product.

Characterization: The identity and purity of the synthesized DDAI should be confirmed by
analytical techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy, Mass
Spectrometry (MS), and elemental analysis.

Reactants

Methyl Iodide

| N,N-Dimethyloctadecylamine

Reaction Process Purification

\ 4
Aprotic Solvent ——>| Menschutkin Reaction Filtration Washing Recrystallization Dimethyldioctadecylammonium
(e.g., Acetonitrile) (Stirring/Heating) (e.g., Diethyl Ether) Y Todide (DDAI)
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Synthesis workflow for Dimethyldioctadecylammonium lodide.

Formulation of DDAI-based Delivery Systems

Due to its amphipathic nature, DDAI is an excellent building block for the formulation of various
delivery systems, most notably liposomes and nanoparticles. These formulations can
encapsulate or associate with a variety of therapeutic agents, including small molecule drugs,
proteins, and nucleic acids.

Preparation of DDAI Liposomes by Thin-Film Hydration

The thin-film hydration method is a widely used technique for the preparation of liposomes.[5]

[61[71[8]
e Lipid Film Formation:

o Dissolve DDAI and any other lipids (e.g., cholesterol, helper lipids like DOPE or DSPC) in
a suitable organic solvent (e.g., chloroform or a chloroform/methanol mixture) in a round-
bottom flask. The molar ratio of the lipids should be optimized based on the desired
properties of the liposomes.

o The organic solvent is then removed under reduced pressure using a rotary evaporator.
This results in the formation of a thin, uniform lipid film on the inner surface of the flask.

o To ensure complete removal of the organic solvent, the flask can be placed under a high
vacuum for several hours or overnight.

e Hydration:

o The lipid film is hydrated with an aqueous buffer (e.g., phosphate-buffered saline, PBS) by
adding the buffer to the flask and agitating it. The temperature of the hydration buffer
should be above the phase transition temperature (Tc) of the lipids to ensure proper
hydration and formation of multilamellar vesicles (MLVS).

o For encapsulating hydrophilic drugs, the drug is dissolved in the aqueous buffer used for
hydration. For lipophilic drugs, the drug is co-dissolved with the lipids in the organic
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solvent in the first step.

e Size Reduction (Extrusion):

o The resulting MLV suspension is then subjected to a size reduction process to obtain
unilamellar vesicles (LUVs) of a desired size. Extrusion is a common method where the
liposome suspension is repeatedly passed through polycarbonate membranes with a
defined pore size (e.g., 100 nm or 200 nm). This process is typically performed using a
mini-extruder device.

o The number of extrusion cycles (typically 10-20 passes) influences the homogeneity of the
liposome size distribution.
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Workflow for DDAI liposome preparation by thin-film hydration.
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Characterization of DDAI Formulations

The physicochemical characteristics of DDAI-based formulations are critical for their in vitro

and in vivo performance.

Table 2: Key Characterization Parameters for DDAI Formulations

Parameter

Method

Typical Values/information

Particle Size and

Polydispersity Index (PDI)

Dynamic Light Scattering
(DLS)

Size typically ranges from 50
to 200 nm for drug delivery
applications. PDI values < 0.3
indicate a homogenous
population.[9][10]

Zeta Potential

Laser Doppler Velocimetry

Positive values are expected
due to the cationic nature of
DDA, often in the range of +30
to +60 mV. A high zeta

potential (

Encapsulation Efficiency
(EE%)

Spectrophotometry,
Chromatography (e.g., HPLC)

EE% = [(Total Drug - Free
Drug) / Total Drug] x 100.
Values can range widely (e.qg.,
50-95%) depending on the
drug and formulation.[11][12]
[13][14][15]

Morphology

Transmission Electron
Microscopy (TEM), Cryo-TEM

Provides visualization of the
shape and lamellarity of the

liposomes.

Applications in Biochemical Research

The unique properties of DDAI make it a versatile tool in various areas of biochemical research.

As a Vaccine Adjuvant
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Cationic lipids like DDAI are potent adjuvants that can enhance the immune response to co-
administered antigens. DDA-based adjuvants have been shown to induce a mixed Th1/Th2
immune response, which is beneficial for vaccines against a broad range of pathogens.[2] The
adjuvant effect of DDA is attributed to several mechanisms, including the formation of a depot
at the injection site, which leads to a sustained release of the antigen, and enhanced uptake by
antigen-presenting cells (APCs) such as dendritic cells and macrophages.

In Drug Delivery

DDAI-based liposomes and nanopatrticles can serve as effective carriers for a variety of
therapeutic agents. The positive surface charge of these carriers facilitates their interaction with
negatively charged cell membranes, promoting cellular uptake. They have been explored for
the delivery of anticancer drugs, such as doxorubicin, to improve their therapeutic index and
reduce systemic toxicity.

In Gene Delivery

The cationic nature of DDAI allows it to form complexes, known as lipoplexes, with negatively
charged nucleic acids like plasmid DNA and siRNA. These lipoplexes can protect the nucleic
acids from degradation by nucleases and facilitate their delivery into cells. DDAI-based
formulations are therefore investigated as non-viral vectors for gene therapy and gene
silencing applications.

Mechanism of Action: Immunostimulatory Signaling
Pathways

The adjuvant activity of cationic lipids like DDAI is not merely a passive delivery mechanism.
They actively engage with the innate immune system, triggering signaling pathways that lead to
the activation of adaptive immunity. One of the key mechanisms involves the activation of Toll-
like receptors (TLRs) and the NLRP3 inflammasome.[16][17][18][19]

Upon recognition by TLR2 on the surface of APCs, a signaling cascade is initiated through the
adaptor protein MyD88. This leads to the activation of transcription factors such as NF-kB,
which in turn upregulate the expression of pro-inflammatory cytokines and co-stimulatory
molecules.
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TLR2 signaling pathway activated by DDAI.
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Furthermore, cationic lipids can act as a "signal 2" for the activation of the NLRP3
inflammasome. This multiprotein complex, once assembled, activates caspase-1, which in turn
cleaves pro-interleukin-1f3 (pro-IL-13) and pro-IL-18 into their mature, secreted forms. These
potent pro-inflammatory cytokines play a crucial role in shaping the subsequent adaptive

@AI (Sign@
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iImmune response.[20][21][22]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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